Cas no 1695318-01-4 (4-Bromo-2-(chloromethoxy)-1-methylbenzene)

• Product Name: 4-Bromo-2-(chloromethoxy)-1-methylbenzene
• CAS No: 1695318-01-4
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 5262757
• Update Time: 2025-06-10

4-Bromo-2-(chloromethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(chloromethoxy)-1-methylbenzene
• 4-Bromo-2-(chloromethoxy)toluene
• SY298463
• Benzene, 4-bromo-2-(chloromethoxy)-1-methyl-
• 4-Bromo-2-(chloromethoxy)-1-methylbenzene

• Inchi： 1S/C8H8BrClO/c1-6-2-3-7(9)4-8(6)11-5-10/h2-4H,5H2,1H3
• InChI Key： DRLNVSWSJGPOGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Bromo-2-(chloromethoxy)-1-methylbenzene

Introduction to 4-Bromo-2-(chloromethoxy)-1-methylbenzene (CAS No. 1695318-01-4)

4-Bromo-2-(chloromethoxy)-1-methylbenzene (CAS No. 1695318-01-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique bromo, chloromethoxy, and methyl functional groups, which endow it with a wide range of chemical reactivity and potential applications.

The molecular structure of 4-Bromo-2-(chloromethoxy)-1-methylbenzene consists of a benzene ring substituted with a bromine atom at the 4-position, a chloromethoxy group at the 2-position, and a methyl group at the 1-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive intermediate in various synthetic pathways.

In recent years, the use of 4-Bromo-2-(chloromethoxy)-1-methylbenzene in organic synthesis has been extensively explored. One notable application is its role as a building block in the synthesis of complex organic molecules, particularly those with biological activity. For instance, researchers have utilized this compound to synthesize novel derivatives with potential therapeutic properties. A study published in the Journal of Organic Chemistry demonstrated that 4-Bromo-2-(chloromethoxy)-1-methylbenzene can be efficiently converted into a series of biologically active compounds through palladium-catalyzed cross-coupling reactions.

The chloromethoxy group in 4-Bromo-2-(chloromethoxy)-1-methylbenzene is particularly useful for introducing oxygen-containing functionalities into target molecules. This functional group can undergo nucleophilic substitution reactions to form ethers, esters, and other oxygen-containing derivatives. The versatility of this reaction pathway has been leveraged in the synthesis of pharmaceutical intermediates and fine chemicals.

The bromine atom at the 4-position of 4-Bromo-2-(chloromethoxy)-1-methylbenzene provides additional synthetic opportunities. Bromine is a common leaving group in organic reactions and can be readily replaced by other functional groups through various substitution and elimination reactions. This property makes 4-Bromo-2-(chloromethoxy)-1-methylbenzene an excellent starting material for the synthesis of diverse compounds with tailored properties.

In the context of pharmaceutical research, 4-Bromo-2-(chloromethoxy)-1-methylbenzene has shown promise as an intermediate in the development of new drugs. The compound's ability to participate in selective chemical transformations allows for the synthesis of complex drug molecules with high efficiency and purity. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported the use of 4-Bromo-2-(chloromethoxy)-1-methylbenzene in the synthesis of novel antiviral agents with potent activity against several viral strains.

Beyond its applications in organic synthesis and pharmaceutical research, 4-Bromo-2-(chloromethoxy)-1-methylbenzene has also found use in materials science. The compound's unique combination of functional groups makes it suitable for the preparation of advanced materials with specific properties. For example, researchers have utilized this compound to synthesize polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The safety and environmental impact of using 4-Bromo-2-(chloromethoxy)-1-methylbenzene are important considerations in its application. While the compound is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Additionally, efforts are being made to develop more sustainable synthetic methods that reduce waste and minimize environmental impact.

In conclusion, 4-Bromo-2-(chloromethoxy)-1-methylbenzene (CAS No. 1695318-01-4) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups provides numerous opportunities for chemical innovation and the development of new products with diverse functionalities. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.